Cas no 19859-00-8 (1-Acetate 4-Methanesulfonate 1,4-Butanediol)

• Product Name: 1-Acetate 4-Methanesulfonate 1,4-Butanediol
• CAS No: 19859-00-8
• MF: C₇H₁₄O₅S
• MW: 210.248061656952
• CID: 4558042
• Update Time: 2025-08-05

1-Acetate 4-Methanesulfonate 1,4-Butanediol Chemical and Physical Properties

Names and Identifiers

• Busulfan Impurity 5
• 4-Methylsulfonyloxybutyl acetate
• 4-((Methylsulfonyl)oxy)butyl acetate
• 1-Acetate 4-Methanesulfonate 1,4-Butanediol

• Inchi： 1S/C7H14O5S/c1-7(8)11-5-3-4-6-12-13(2,9)10/h3-6H2,1-2H3
• InChI Key： BGVBSAQOIUJLMH-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCOC(C)=O

Computed Properties

• Exact Mass: 210.05619472 g/mol
• Monoisotopic Mass: 210.05619472 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78
• Molecular Weight: 210.25

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 341.2±25.0 °C at 760 mmHg
• Flash Point: 160.2±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Acetate 4-Methanesulfonate 1,4-Butanediol Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters